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Compound of Interest

Compound Name: PPG-26-buteth-26

Cat. No.: B1611884

For Researchers, Scientists, and Drug Development Professionals

Introduction

PPG-26-Buteth-26 is a synthetic non-ionic copolymer that serves as a highly effective
emulsifying agent, surfactant, and solubilizer in a multitude of applications, particularly within
the cosmetics and personal care industries.[1][2] Chemically, it is a polyoxypropylene and
polyoxyethylene ether of butyl alcohol, created through the copolymerization of propylene oxide
and ethylene oxide, initiated by butanol.[1][3] The numerical designation "26" indicates the
average number of repeating propylene oxide units in the polymer chain.[3][4] Its utility stems
from its amphiphilic nature, which allows it to modify the interface between immiscible
substances, such as oil and water. This guide provides an in-depth analysis of the core
mechanisms governing its surfactant properties, supported by available physicochemical data
and illustrations of its molecular behavior.

Molecular Structure and Physicochemical
Properties

The functionality of PPG-26-Buteth-26 is intrinsically linked to its molecular architecture. The
molecule consists of three primary domains:

o A Lipophilic Butyl Ether Group: This terminal butyl group (CH3(CH2)3-) serves as a primary
hydrophobic anchor.
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o A Polyoxypropylene (PPG) Chain: This chain, composed of approximately 26 propylene
oxide units, is also hydrophobic and contributes significantly to the molecule's oil-soluble
character.

o A Polyoxyethylene (PEG) Chain: While the name "PPG-26-Buteth-26" might imply 26
ethylene oxide units, it is more accurately described as a copolymer of both propylene and
ethylene oxides.[5] The ethylene oxide units form the hydrophilic portion of the molecule,
ensuring its solubility and interaction with agqueous phases.

This dual chemical nature—possessing both distinct hydrophilic and lipophilic regions—is the
defining characteristic of an amphiphilic surfactant.

Simplified Molecular Structure of PPG-26-Buteth-26
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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